Cas no 164932-42-7 (1,4-Benzenedicarbonitrile, 2-formyl- (9CI))

• Product Name: 1,4-Benzenedicarbonitrile, 2-formyl- (9CI)
• CAS No: 164932-42-7
• MF: C₉H₄N₂O
• MW: 156.14086151123
• CID: 110489
• PubChem ID: 581869
• Update Time: 2025-04-18

1,4-Benzenedicarbonitrile, 2-formyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile, 2-formyl- (9CI)
• 1,4-Benzenedicarbonitrile,2-formyl-
• 2-Formylterephthalonitrile
• 2-Formylterephthalonitrile #
• SCHEMBL7195384
• InChI=1/C9H4N2O/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,6
• 2-formylbenzene-1,4-dicarbonitrile
• 1,4-Benzenedicarbonitrile, 2-formyl-
• IJRZHESCEKKNGQ-UHFFFAOYSA-N
• 164932-42-7

• Inchi： 1S/C9H4N2O/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,6H
• InChI Key： IJRZHESCEKKNGQ-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C=CC=1C#N

Computed Properties

• Exact Mass: 156.03242
• Monoisotopic Mass: 156.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives